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Compound of Interest

Compound Name: 2'-O-Moe-U

cat. No.: B15595443

An In-depth Technical Guide to 2'-O-methoxyethyl Uridine: Structure, Synthesis, and
Applications

Introduction

2'-0-(2-Methoxyethyl)-uridine (2'-O-MOE-U) is a chemically modified nucleoside, a synthetic
derivative of the natural ribonucleoside, uridine.[1] This modification, characterized by the
addition of a methoxyethyl group at the 2' position of the ribose sugar, imparts unique and
highly desirable properties for drug development. Specifically, it enhances the stability of RNA
molecules against nuclease degradation and improves their binding affinity to target RNA
sequences.[2][3] These characteristics have made 2'-O-MOE modifications, including 2'-O-
MOE-U, a cornerstone of second-generation antisense oligonucleotide (ASO) therapeutics.
This guide provides a detailed examination of its chemical structure, synthesis, and core
applications for researchers and professionals in drug development.

Core Chemical Structure and Properties

The fundamental structure of 2'-O-methoxyethyl uridine consists of three key components: a
uracil nucleobase, a ribose sugar ring, and a 2'-O-methoxyethyl modification attached to the
ribose.

» Uracil Base: The pyrimidine base, uracil, provides the molecule's coding specificity, enabling
it to hybridize with adenine in a target RNA strand.

» Ribose Sugar: The five-carbon ribose sugar forms the backbone of the nucleoside.
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e 2'-O-methoxyethyl Group (CH3OCH2CH20-): This modification is attached to the 2'-hydroxyl
group of the ribose sugar. This bulky and flexible side chain is critical for the molecule's
enhanced biophysical properties. It locks the sugar into an RNA-like C3'-endo conformation,
which increases binding affinity to target RNA, and provides steric hindrance that protects
the phosphodiester backbone from cleavage by nucleases.[2][3]

The IUPAC name for this compound is 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-
methoxyethoxy)oxolan-2-yl|pyrimidine-2,4-dione.[4]

Quantitative Data Summary

The key chemical and physical properties of 2'-O-methoxyethyl uridine are summarized in the
table below for easy reference.

Property Value Source(s)
Molecular Formula C12H18N207 [4115]
Molecular Weight 302.28 g/mol [4][5]
CAS Number 223777-15-9 [4][5]

1-[(2R,3R,4R,5R)-4-hydroxy-5-
hydroxymethyl)-3-(2-

IUPAC Name (hydroxymethyD-3-( [4]
methoxyethoxy)oxolan-2-

yl]pyrimidine-2,4-dione

COCCO[C@@H]1--INVALID-
SMILES [4][5]
LINK--NC2=0)CO">C@@HO

XTXNROBDOKPICP-
InChl Key [4]
QCNRFFRDSA-N

Appearance White to Faint Yellow Powder [6]
Purity >95% [6]
Storage Temperature 2-8°C, Sealed in dry conditions

Synthesis of 2'-O-methoxyethyl Uridine

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/cas/251647-51-5/
https://pubmed.ncbi.nlm.nih.gov/29325107/
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://www.biosynth.com/p/NM16314/223777-15-9-2-o-2-methoxyethyluridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://www.biosynth.com/p/NM16314/223777-15-9-2-o-2-methoxyethyluridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://www.biosynth.com/p/NM16314/223777-15-9-2-o-2-methoxyethyluridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://www.biosynth.com/p/NM16314/223777-15-9-2-o-2-methoxyethyluridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_-O-_2-Methoxyethyl_-uridine
https://www.bocsci.com/product/5-o-dmtr-2-o-2-methoxyethyl-uridine-cas-251647-51-5-340082.html
https://www.bocsci.com/product/5-o-dmtr-2-o-2-methoxyethyl-uridine-cas-251647-51-5-340082.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of 2'-O-MOE uridine typically involves the modification of a uridine precursor. A
common and efficient method proceeds through an anhydro intermediate, which facilitates the
specific introduction of the methoxyethyl group at the 2' position.
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General synthesis workflow for 2-0-MOE Uridine Phosphoramidite.
(a) Formation of anhydro intermediate (€.g., using diphenyl carbonate). [6]
(b) Ring-opening reaction to introduce the 2-O-MOE group. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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